Cas no 1803829-72-2 (Methyl 2-cyano-4-trifluoromethyl-5-(trifluoromethylthio)benzoate)

• Product Name: Methyl 2-cyano-4-trifluoromethyl-5-(trifluoromethylthio)benzoate
• CAS No: 1803829-72-2
• MF: C₁₁H₅F₆NO₂S
• MW: 329.218322515488
• CID: 4951243
• Update Time: 2025-10-29

Methyl 2-cyano-4-trifluoromethyl-5-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-trifluoromethyl-5-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H5F6NO2S/c1-20-9(19)6-3-8(21-11(15,16)17)7(10(12,13)14)2-5(6)4-18/h2-3H,1H3
• InChI Key： VFTSCJXYAGXUMY-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C=C(C(=O)OC)C(C#N)=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 440
• XLogP3: 4.1
• Topological Polar Surface Area: 75.4

Additional information on Methyl 2-cyano-4-trifluoromethyl-5-(trifluoromethylthio)benzoate

Comprehensive Overview of Methyl 2-cyano-4-trifluoromethyl-5-(trifluoromethylthio)benzoate (CAS No. 1803829-72-2)

Methyl 2-cyano-4-trifluoromethyl-5-(trifluoromethylthio)benzoate (CAS No. 1803829-72-2) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material science. This compound, characterized by its unique molecular structure featuring cyano, trifluoromethyl, and trifluoromethylthio functional groups, is widely utilized as a key intermediate in the synthesis of high-performance materials and bioactive molecules. Its CAS number 1803829-72-2 serves as a critical identifier for researchers and manufacturers seeking precise chemical data.

The growing interest in Methyl 2-cyano-4-trifluoromethyl-5-(trifluoromethylthio)benzoate is driven by its versatility in modern chemical applications. With the rise of green chemistry and sustainable synthesis, this compound is often explored for its potential in eco-friendly processes. Researchers are particularly interested in its role in catalysis and polymer chemistry, where its electron-withdrawing groups enhance reactivity and stability. Additionally, its relevance in drug discovery and agrochemical development makes it a subject of frequent inquiries in academic and industrial circles.

One of the most searched questions related to this compound is: "What are the applications of Methyl 2-cyano-4-trifluoromethyl-5-(trifluoromethylthio)benzoate in pharmaceuticals?" The answer lies in its ability to serve as a building block for heterocyclic compounds, which are foundational in designing antiviral, antibacterial, and anti-inflammatory agents. Its trifluoromethylthio moiety is particularly valuable for improving the metabolic stability of drug candidates, a hot topic in medicinal chemistry.

Another trending discussion revolves around the synthetic routes for CAS 1803829-72-2. Recent advancements in flow chemistry and microwave-assisted synthesis have optimized its production, reducing waste and energy consumption. These innovations align with the global push for sustainable manufacturing, a key concern for industries aiming to meet Environmental, Social, and Governance (ESG) standards.

From a commercial perspective, Methyl 2-cyano-4-trifluoromethyl-5-(trifluoromethylthio)benzoate is often compared to similar compounds like methyl 2-cyano-5-fluorobenzoate or trifluoromethylthio-containing intermediates. Its superior lipophilicity and chemical stability make it a preferred choice for high-value applications. Suppliers and distributors frequently highlight its high purity and batch consistency, which are critical for GMP-compliant production.

In summary, Methyl 2-cyano-4-trifluoromethyl-5-(trifluoromethylthio)benzoate (CAS No. 1803829-72-2) stands out as a multifaceted compound with broad utility in cutting-edge research and industrial processes. Its alignment with sustainability goals, pharmaceutical innovation, and material science advancements ensures its continued relevance in the chemical landscape. For researchers and manufacturers, understanding its properties and applications is essential for leveraging its full potential.